Cas no 132-57-0 (1-Naphthalenesulfonicacid, 7-hydroxy-)

1-Naphthalenesulfonicacid, 7-hydroxy- structure
132-57-0 structure
Product Name:1-Naphthalenesulfonicacid, 7-hydroxy-
CAS No:132-57-0
MF:C10H8O4S
MW:224.233121871948
CID:174786
PubChem ID:67237
Update Time:2025-04-19

1-Naphthalenesulfonicacid, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, 7-hydroxy-
    • 7-hydroxynaphthalene-1-sulfonic acid
    • 7-hydroxynaphthalene-1-sulphonic acid
    • 2-hydroxynaphthalene-8-sulphonic acid
    • 2-naphthol-8-sulfonate
    • 2-naphthol-8-sulfonic acid
    • 7-hydroxy-naphthalene-1-sulfonic acid
    • 7-Hydroxy-naphthalin-1-sulfonsaeure
    • Bayer's Acid
    • Croceic acid
    • EINECS 205-066-6
    • Naphthol-(2)-sulfonsaeure-(8)
    • 7-Hydroxy-1-naphthalenesulfonic acid
    • CROCEIN ACID
    • 132-57-0
    • Q1140703
    • NS00005546
    • DTXSID9059626
    • 2-HYDROXY-8-NAPHTHALENESULFONIC ACID
    • EC 205-066-6
    • 2-Naphthol-8-sulfosaure
    • CROCEINE ACID
    • M1490B3Z3G
    • 7-hydroxy-1-naphthalenesulphonic acid
    • 1-Naphthalenesulfonic acid, 7-hydroxy-
    • SCHEMBL1807925
    • CROCEIC ACID [MI]
    • UNII-M1490B3Z3G
    • Inchi： 1S/C10H8O4S/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14/h1-6,11H,(H,12,13,14)
    • InChI Key： HUYJTJXLNBOVFO-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=C2C=CC(=CC=12)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 224.01400
  • Monoisotopic Mass: 224.014329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 83

Experimental Properties

  • Density: 1.4643 (rough estimate)
  • Boiling Point: 335.63°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.5400 (estimate)
  • PSA: 82.98000
  • LogP: 2.87290

1-Naphthalenesulfonicacid, 7-hydroxy- Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Naphthalenesulfonicacid, 7-hydroxy- Related Literature

  • 1. IV.—The isomeric sulphonic acids of β-naphthylamine
    Arthur G. Green J. Chem. Soc. Trans. 1889 55 33
  • 2. Obituary notices: Henry Edward Armstrong, 1848–1937; Alfred Berthoud, 1874–1939; Oliver Gatty, 1907–1940; Percy George Mander, 1881–1940; Frank Thomas Shutt, 1859–1940
    E. H. Rodd,W. E. Berger,Idwal G. Jones,C. H. Robinson J. Chem. Soc. 1940 1418
  • 3. γ-versusα-Substitution in dihydronaphthalene sulphonamides. A novel approach to (±)-Naproxen
    H. J. E. Loewenthal J. Chem. Soc. Chem. Commun. 1990 768
  • 4. 248. Optical rotatory dispersion in the carbohydrate group. Part III. Tetramethyl α-methylglucopyranoside and tetramethyl α-methyl-mannopyranoside
    R. W. Herbert,E. L. Hirst,C. E. Wood J. Chem. Soc. 1934 1151
  • 5. Abstracts of the Proceedings of the Chemical Society, Vol. 5, Nos. 61–75, January–December 1889
    Proc. Chem. Soc. London 1889 5 A001

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